Cas no 7467-78-9 (3,4-diphenyl-1,2-oxazole)

3,4-diphenyl-1,2-oxazole structure
3,4-diphenyl-1,2-oxazole structure
Product name:3,4-diphenyl-1,2-oxazole
CAS No:7467-78-9
MF:C15H11NO
MW:221.25394
CID:979805
PubChem ID:343951

3,4-diphenyl-1,2-oxazole Chemical and Physical Properties

Names and Identifiers

    • 3,4-diphenyl-1,2-oxazole
    • 3,4-Diphenylisoxazole
    • Isoxazole, 3,4-diphenyl-
    • UAVZKRLWYOSHHP-UHFFFAOYSA-N
    • SCHEMBL1797330
    • diphenylisoxazole
    • NSC-400580
    • NSC400580
    • DTXSID20322155
    • Isoxazole,4-diphenyl-
    • 7467-78-9
    • DS-001041
    • Inchi: InChI=1S/C15H11NO/c1-3-7-12(8-4-1)14-11-17-16-15(14)13-9-5-2-6-10-13/h1-11H
    • InChI Key: UAVZKRLWYOSHHP-UHFFFAOYSA-N
    • SMILES: C1=CC=C(C=C1)C2=CON=C2C3=CC=CC=C3

Computed Properties

  • Exact Mass: 221.08413
  • Monoisotopic Mass: 221.084063974g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 2
  • Complexity: 231
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 26Ų
  • XLogP3: 3.7

Experimental Properties

  • PSA: 26.03

3,4-diphenyl-1,2-oxazole Related Literature

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